5-Bromo-2-hydroxy-3-[3-(2-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one
5-Bromo-2-hydroxy-3-[3-(2-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0827251
InChI:
InChI=1S/C17H13BrO3/c1-11-4-2-3-5-12(11)6-8-15(19)14-10-13(18)7-9-16(20)17(14)21/h2-10H,1H3,(H,20,21)/b8-6+
SMILES:
CC1=CC=CC=C1C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O
Molecular Formula:
C17H13BrO3
Molecular Weight:
345.2 g/mol
5-Bromo-2-hydroxy-3-[3-(2-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one
CAS No.:
Cat. No.: VC0827251
Molecular Formula: C17H13BrO3
Molecular Weight: 345.2 g/mol
* For research use only. Not for human or veterinary use.
![5-Bromo-2-hydroxy-3-[3-(2-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H13BrO3 |
|---|---|
| Molecular Weight | 345.2 g/mol |
| IUPAC Name | 5-bromo-2-hydroxy-3-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one |
| Standard InChI | InChI=1S/C17H13BrO3/c1-11-4-2-3-5-12(11)6-8-15(19)14-10-13(18)7-9-16(20)17(14)21/h2-10H,1H3,(H,20,21)/b8-6+ |
| Standard InChI Key | NZTKYQUXGHRSRW-SOFGYWHQSA-N |
| Isomeric SMILES | CC1=CC=CC=C1/C=C/C(=O)C2=C(C(=O)C=CC(=C2)Br)O |
| SMILES | CC1=CC=CC=C1C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O |
| Canonical SMILES | CC1=CC=CC=C1C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O |
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